Cas no 24330-46-9 (Nitrous acid, 2-phenylethyl ester)

• Product Name: Nitrous acid, 2-phenylethyl ester
• CAS No: 24330-46-9
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 1416811
• PubChem ID: 6327622
• Update Time: 2025-04-20

Nitrous acid, 2-phenylethyl ester Chemical and Physical Properties

Names and Identifiers

• Nitrous acid, 2-phenylethyl ester
• 2-phenylethyl nitrite
• DTXSID80422544
• SCHEMBL3819917
• 24330-46-9
• phenethyl nitrite

• Inchi： 1S/C8H9NO2/c10-9-11-7-6-8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： UYFFAINCSURFJZ-UHFFFAOYSA-N
• SMILES： O(CCC1C=CC=CC=1)N=O

Computed Properties

• Exact Mass: 151.06337
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives